Cas no 395074-84-7 (methyl 2-(isoquinolin-5-yl)acetate)
395074-84-7 structure
Product Name:methyl 2-(isoquinolin-5-yl)acetate
CAS No:395074-84-7
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD18417622
CID:1508803
PubChem ID:22337565
Update Time:2025-09-26
methyl 2-(isoquinolin-5-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl isoquinolin-5-ylacetate
- 5-isoquinolineacetic acid, methyl ester
- LogP
- methyl 2-(isoquinolin-5-yl)acetate
- SVFDHVXOUIKKJP-UHFFFAOYSA-N
- methyl 5-isoquinolinylacetate
- DB-087029
- Z1509509613
- 395074-84-7
- SCHEMBL4022975
- AKOS022883325
- EN300-225372
- isoquinolin-5-yl-acetic acid methyl ester
- CHEMBL4996579
- methyl 2-isoquinolin-5-ylacetate
-
- MDL: MFCD18417622
- Inchi: 1S/C12H11NO2/c1-15-12(14)7-9-3-2-4-10-8-13-6-5-11(9)10/h2-6,8H,7H2,1H3
- InChI Key: SVFDHVXOUIKKJP-UHFFFAOYSA-N
- SMILES: O(C)C(CC1=CC=CC2C=NC=CC1=2)=O
Computed Properties
- Exact Mass: 201.07903
- Monoisotopic Mass: 201.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2A^2
- XLogP3: 1.9
Experimental Properties
- Density: 1.187
- Boiling Point: 341.3°C at 760 mmHg
- Flash Point: 160.213°C
- Refractive Index: 1.602
- PSA: 39.19
methyl 2-(isoquinolin-5-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM465801-1g |
5-Isoquinolineacetic acid, Methyl ester |
395074-84-7 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Enamine | EN300-225372-0.05g |
methyl 2-(isoquinolin-5-yl)acetate |
395074-84-7 | 95% | 0.05g |
$200.0 | 2024-06-20 | |
| Enamine | EN300-225372-0.1g |
methyl 2-(isoquinolin-5-yl)acetate |
395074-84-7 | 95% | 0.1g |
$298.0 | 2024-06-20 | |
| Enamine | EN300-225372-0.25g |
methyl 2-(isoquinolin-5-yl)acetate |
395074-84-7 | 95% | 0.25g |
$425.0 | 2024-06-20 | |
| Enamine | EN300-225372-0.5g |
methyl 2-(isoquinolin-5-yl)acetate |
395074-84-7 | 95% | 0.5g |
$668.0 | 2024-06-20 | |
| Enamine | EN300-225372-1.0g |
methyl 2-(isoquinolin-5-yl)acetate |
395074-84-7 | 95% | 1.0g |
$857.0 | 2024-06-20 | |
| Enamine | EN300-225372-2.5g |
methyl 2-(isoquinolin-5-yl)acetate |
395074-84-7 | 95% | 2.5g |
$1680.0 | 2024-06-20 | |
| Enamine | EN300-225372-5.0g |
methyl 2-(isoquinolin-5-yl)acetate |
395074-84-7 | 95% | 5.0g |
$2485.0 | 2024-06-20 | |
| Enamine | EN300-225372-10.0g |
methyl 2-(isoquinolin-5-yl)acetate |
395074-84-7 | 95% | 10.0g |
$3683.0 | 2024-06-20 | |
| Enamine | EN300-225372-1g |
methyl 2-(isoquinolin-5-yl)acetate |
395074-84-7 | 95% | 1g |
$857.0 | 2023-11-13 |
methyl 2-(isoquinolin-5-yl)acetate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
395074-84-7 (methyl 2-(isoquinolin-5-yl)acetate) Related Products
- 5622-36-6(methyl 2-(quinolin-6-yl)acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk